Cas no 42757-04-0 (2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester)

2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester structure
42757-04-0 structure
Product name:2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester
CAS No:42757-04-0
MF:C8H12O3
MW:156.179082870483
CID:1005613
PubChem ID:11788426

2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-carboxylic acid, 3,6-dihydro-, ethyl ester
    • , ethyl ester
    • 2-&#8203
    • 2H-&#8203
    • 6-&#8203
    • carboxylic acid, 3,&#8203
    • dihydro-&#8203
    • Pyran-&#8203
    • DB-430034
    • Ethyl 3,6-dihydro-2H-pyran-2-carboxylate
    • SCHEMBL5699504
    • 42757-04-0
    • 2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester
    • MDL: MFCD24494010
    • Inchi: InChI=1S/C8H12O3/c1-2-10-8(9)7-5-3-4-6-11-7/h3-4,7H,2,5-6H2,1H3
    • InChI Key: LVSGIRALGRTDAN-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1CC=CCO1

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 1.1

2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester Related Literature

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